Cas no 1253202-38-8 (SDAD (NHS-SS-Diazirine))

SDAD (NHS-SS-Diazirine) is a heterobifunctional crosslinking reagent featuring an NHS ester and a diazirine group, connected by a disulfide bridge. The NHS ester enables efficient conjugation with primary amines, while the photoactivatable diazirine group forms covalent bonds with proximal molecules upon UV irradiation (350–365 nm). The disulfide linker allows for reversible cleavage under reducing conditions, facilitating downstream analysis. This reagent is particularly useful for studying protein-protein interactions, cell surface labeling, and affinity chromatography due to its high reactivity, spatial control, and reversible linkage. Its versatility makes it valuable in proteomics, bioconjugation, and structural biology applications.
SDAD (NHS-SS-Diazirine) structure
SDAD (NHS-SS-Diazirine) structure
Product Name:SDAD (NHS-SS-Diazirine)
CAS No:1253202-38-8
MF:C14H20N4O5S2
MW:388.462400436401
CID:4787640
PubChem ID:89184318
Update Time:2025-06-27

SDAD (NHS-SS-Diazirine) Chemical and Physical Properties

Names and Identifiers

    • SDAD
    • SDAD (NHS-SS-Diazirine)
    • 2,5-Dioxopyrrolidin-1-yl 3-((2-(3-(3-methyl-3H-diazirin-3-yl)propanamido)ethyl)disulfanyl)propanoate
    • SDAD (NHS-SS-Diazirine) (succinimidyl 2-[(4,4'-azipentanamido)ethyl]-1,3'-dithiopropionate)
    • starbld0011946
    • CS-0181335
    • SDAD(NHS-SS-Diazirine) (succinimidyl 2-[(4,4'-azipentanamido)ethyl]-1,3'-dithiopropionate)
    • (2,5-dioxopyrrolidin-1-yl) 3-[2-[3-(3-methyldiazirin-3-yl)propanoylamino]ethyldisulfanyl]propanoate
    • SCHEMBL13837624
    • EX-A3717
    • D5887
    • 2,5-DIOXOPYRROLIDIN-1-YL 3-({2-[3-(3-METHYLDIAZIRIN-3-YL)PROPANAMIDO]ETHYL}DISULFANYL)PROPANOATE
    • MFCD28899419
    • N-Succinimidyl 3-[[2-[3-(3-Methyl-3H-diazirin-3-yl)propanamido]ethyl]disulfaneyl]propanoate
    • 1253202-38-8
    • Inchi: 1S/C14H20N4O5S2/c1-14(16-17-14)6-4-10(19)15-7-9-25-24-8-5-13(22)23-18-11(20)2-3-12(18)21/h2-9H2,1H3,(H,15,19)
    • InChI Key: NLPWBELUEANJAT-UHFFFAOYSA-N
    • SMILES: S(CCNC(CCC1(C)N=N1)=O)SCCC(=O)ON1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 388.08751210g/mol
  • Monoisotopic Mass: 388.08751210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 12
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 168

SDAD (NHS-SS-Diazirine) Pricemore >>

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SDAD (NHS-SS-Diazirine) Related Literature

Additional information on SDAD (NHS-SS-Diazirine)

SDAD (NHS-SS-Diazirine): A Comprehensive Overview

The compound SDAD (NHS-SS-Diazirine), with the CAS number 1253202-38-8, has emerged as a significant molecule in the field of chemical synthesis and materials science. This compound is particularly noted for its unique structural properties and its potential applications in advanced materials and drug delivery systems. The name NHS-SS-Diazirine itself highlights its functional groups: the N-hydroxysuccinimide (NHS) group, the sulfonamide (SS) group, and the diazirine moiety, each contributing to its versatile chemical behavior.

The synthesis of SDAD involves a multi-step process that typically begins with the preparation of the NHS ester, followed by the introduction of the sulfonamide group and the diazirine ring. The diazirine moiety, a three-membered ring containing two nitrogen atoms, is particularly reactive and plays a crucial role in the compound's photochemical properties. Recent studies have shown that SDAD exhibits excellent photoreactivity, making it a promising candidate for applications in light-controlled drug delivery systems.

One of the most exciting developments involving SDAD is its use in click chemistry reactions. The diazirine group in SDAD undergoes rapid cycloaddition reactions upon exposure to light, enabling the formation of stable covalent bonds with alkenes or alkynes. This property has been leveraged in the development of bioconjugates, where SDAD serves as a reactive linker between biomolecules and other functional groups. For instance, researchers have successfully utilized SDAD to create bioconjugates for imaging and therapeutic applications, demonstrating its potential in biotechnology.

In addition to its role in click chemistry, SDAD has also been explored for its applications in polymer chemistry. The sulfonamide group imparts hydrophilicity to the molecule, making it suitable for use in water-soluble polymers. Recent studies have shown that polymers incorporating SDAD exhibit enhanced mechanical properties and improved biocompatibility, making them ideal candidates for use in biomedical devices and tissue engineering scaffolds.

The photochemical properties of SDAD have also been exploited in the field of optoelectronics. The compound's ability to undergo reversible photochemical transformations makes it a potential candidate for use in light-responsive materials. For example, researchers have demonstrated that thin films incorporating SDAD exhibit significant changes in their electrical properties upon exposure to light, suggesting their potential use in photovoltaic devices and light-sensitive sensors.

Despite its numerous advantages, the use of SDAD is not without challenges. The reactivity of the diazirine group can sometimes lead to unintended side reactions, particularly under certain conditions. However, recent advancements in reaction control techniques have significantly mitigated these issues, enabling more precise control over the reactivity of SDAD.

In conclusion, SDAD (NHS-SS-Diazirine) is a versatile compound with a wide range of applications across various fields. Its unique combination of functional groups and photochemical properties makes it an invaluable tool in chemical synthesis and materials science. As research continues to uncover new applications for this compound, it is likely that SDAD will play an increasingly important role in advancing both academic and industrial efforts.

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